Cas no 2228704-85-4 (3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione)

• Product Name: 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione
• CAS No: 2228704-85-4
• MF: C₁₁H₆ClF₃O₃
• MW: 278.611752986908
• CID: 5911202
• PubChem ID: 165965685
• Update Time: 2025-05-23

3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione
• 3-[4-chloro-2-(trifluoromethyl)phenyl]oxolane-2,5-dione
• 2228704-85-4
• EN300-1942611

• Inchi： 1S/C11H6ClF3O3/c12-5-1-2-6(8(3-5)11(13,14)15)7-4-9(16)18-10(7)17/h1-3,7H,4H2
• InChI Key： HBCRMQVUXUNZSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 277.9957562g/mol
• Monoisotopic Mass: 277.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione

Research Brief on 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione (CAS: 2228704-85-4): Recent Advances and Applications

3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione (CAS: 2228704-85-4) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its oxolane-2,5-dione core and chloro-trifluoromethylphenyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione as a precursor in the development of novel kinase inhibitors. The research demonstrated that this compound could be efficiently modified to produce derivatives with high selectivity for specific kinase targets, particularly those involved in inflammatory pathways. The study highlighted the compound's stability and reactivity, which facilitate diverse chemical transformations.

In addition to its synthetic utility, recent preclinical research has examined the direct biological activity of 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory effects on certain cancer cell lines, with particular efficacy against breast cancer models. The mechanism of action appears to involve interference with cellular redox homeostasis, though further studies are needed to fully elucidate the molecular pathways involved.

The compound's pharmacokinetic properties were evaluated in a recent ADMET study, which found favorable metabolic stability and moderate blood-brain barrier penetration. These characteristics suggest potential applications in central nervous system disorders, though additional optimization may be required to improve bioavailability. Researchers have noted that the trifluoromethyl group contributes significantly to these properties while maintaining the compound's overall safety profile.

Current challenges in the development of 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione derivatives include optimizing selectivity and reducing potential off-target effects. Several research groups are employing computational chemistry approaches to design more specific analogs. A 2024 study utilized molecular docking simulations to predict binding affinities with various biological targets, providing valuable insights for future structural modifications.

Looking forward, 3-4-chloro-2-(trifluoromethyl)phenyloxolane-2,5-dione represents a versatile scaffold with multiple potential applications in drug discovery. Its unique combination of chemical properties and biological activity makes it particularly interesting for the development of targeted therapies. Ongoing research is expected to further explore its therapeutic potential and optimize its pharmacological profile for clinical translation.